(5,6,7,8-Tetrahydroquinoxalin-2-yl)methanol

• Molecular Formula: C9H12N2O
• Molecular Weight: 164.20 g/mol
• IUPAC Name: 5,6,7,8-tetrahydroquinoxalin-2-ylmethanol
• InChI: InChI=1S/C9H12N2O/c12-6-7-5-10-8-3-1-2-4-9(8)11-7/h5,12H,1-4,6H2
• InChI Key: BNEJILQIHGGJJS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NC(=CN=C2C1)CO

Description

(5,6,7,8-Tetrahydroquinoxalin-2-yl)methanol is a useful research compound. Its molecular formula is C9H12N2O and its molecular weight is 164.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 0.16 g of ethyl 5,6,7,8-tetrahydroquinoxaline-2-carboxylate in 1.5 mL of tetrahydrofuran, 29 mg of lithium aluminum hydride was added under cooling with ice, the mixture was stirred for 45 minutes, 29 mg of lithium aluminum hydride was further added thereto, and the mixture was stirred for 30 minutes. Thereto were added ethyl acetate and water, the insoluble substance was filtered off, sodium chloride was added to a filtrate, the organic layer was separated, and the aqueous layer was extracted with ethyl acetate. The organic layer and the extract were combined, the resultant solution was washed with a saturated aqueous sodium chloride solution, and dried over anhydrous magnesium sulfate, and the solvent was distilled off under reduced pressure to obtain 0.10 g of (5,6,7,8-tetrahydroquinoxalin-2-yl)methanol as a brown solid.